Potassium mercuric iodide

Specification

• CAS No.: 7783-33-7
• Molecular Formula: K2HgI4; HgI4K2
• Molecular Weight: 786.41 g/mol
• IUPAC Name: dipotassium;tetraiodomercury(2-)
• Standard InChI: InChI=1S/Hg.4HI.2K/h;4*1H;;/q+2;;;;;2*+1/p-4
• Standard InChI Key: OPCMAZHMYZRPID-UHFFFAOYSA-J
• SMILES: [K+].[K+].I[Hg-2](I)(I)I
• Canonical SMILES: [K+].[K+].I[Hg-2](I)(I)I
• Colorform: Yellow crystals

Introduction

Chemical Composition and Properties

Potassium mercuric iodide is known by several synonyms including Nessler Reagent, Potassium tetraiodomercurate(II), Dipotassium tetraiodomercurate, and Mercury(II) potassium iodide. The compound has the chemical formula K₂HgI₄ with a molecular weight of 786.4 g/mol. It exists as odorless yellow crystals that can crystallize with either one, two, or three molecules of water. The compound is highly soluble in water and has a density greater than water.

Key physical properties of potassium mercuric iodide include:

Property	Value
Chemical Formula	K₂HgI₄
Molecular Weight	786.4 g/mol
Boiling Point	356.6°C
Melting Point	-38.9°C
Physical Appearance	Yellow crystals
Solubility	Highly soluble in water
CAS Number	7783-33-7

The compound is deliquescent (absorbs moisture from the air) and very water soluble. Commercially, it is often available in the anhydrous form. The compound demonstrates thermochromic properties, changing color with temperature variations, which contributes to its interest in various applications.

Crystal Structure

The crystal structure of potassium mercuric iodide has been extensively studied, particularly in its monohydrate form. Research published in the International Union of Crystallography journal details the refinement of K[HgI₃]·H₂O using non-spherical atomic form factors.

Structural Characteristics

The crystal structure of potassium triiodidomercurate(II) monohydrate (K[HgI₃]·H₂O) was initially reported about 50 years ago, with data collected on a Philips–Norelco PAILRED diffractometer using monochromatized Mo Kα radiation. More recent studies have utilized low-temperature data collected with Ag Kα radiation to obtain the same structure at 0.70 Å resolution in the Pna21 space group.

In this structure, mercury atoms form distorted [HgI₄] tetrahedra that share one corner, creating a chain structure along the a-axis direction. Water molecules bridge K⁺ cations and are positioned between these chains, with K—OH₂ distances of approximately 2.75 Å.

Crystallographic Parameters

The detailed crystallographic parameters of K[HgI₃]·H₂O include:

Parameter	Value
Crystal System	Orthorhombic
Space Group	Pna21
Temperature (K)	153
Unit Cell Dimensions (Å)	a = 8.5810(2), b = 9.2648(3), c = 11.4073(4)
Volume (ų)	906.89(5)
Z Value	4
Radiation Type	Ag Kα, λ = 0.56083 Å

The structural analysis reveals that potassium cations are seven-coordinate, which is a common coordination number for K⁺ due to its large ionic radius. The three-dimensional structure is completed by K⁺ cations bridging [HgI₄] tetrahedra in neighboring chains.

Bonding and Geometry

The water molecules within the crystal structure are oriented to form O—H···I hydrogen bonds with two iodine atoms on the edge of an [HgI₄] tetrahedron. Key bond distances in the structure include:

Bond	Distance (Å)
Hg1—I1	2.7131(5)
Hg1—I2	2.8356(5)
Hg1—I2i	2.8968(5)
Hg1—I3	2.7333(5)
K1—O1	2.769(5)
O1—H1a	1.07(6)
O1—H1b	1.11(7)

These precise measurements provide valuable insights into the molecular geometry and packing arrangement of potassium mercuric iodide in crystalline form.

Synthesis Methods

Potassium mercuric iodide can be synthesized through several methods, primarily involving reactions between mercury compounds and potassium iodide.

Standard Preparation

The compound is typically prepared through the reaction of mercury(II) iodide with potassium iodide in an aqueous medium:

HgI₂ + 2 KI → K₂[HgI₄]

This reaction illustrates the compound's formation as a complex where potassium iodide dissolves mercury(II) iodide, creating the tetraiodomercurate complex.

Alternative Synthesis

A documented alternative method of synthesis involves the reaction between potassium triiodidomercurate(II) monohydrate (K[HgI₃]·H₂O) and additional potassium iodide. This compound was obtained as a by-product during the synthesis of Ag₂[HgI₄].

The procedure involves dissolving potassium iodide and mercury(II) iodide in an aqueous medium, followed by near saturation with HgI₂ and subsequently with AgI. The resulting solution is kept under constant stirring at 323 K for 30 minutes, then stored in darkness for an extended period, typically one month. The crystals formed are washed with a solution of K₂[HgI₄] and distilled water.

Applications

Potassium mercuric iodide has diverse applications across several fields, particularly in analytical chemistry.

Analytical Chemistry

One of the most significant applications of potassium mercuric iodide is as Nessler's reagent, which is used for the detection and quantification of ammonia in water samples. When Nessler's reagent reacts with ammonia, it forms a yellowish-brown colloidal dispersion that can be measured spectrophotometrically, allowing for the quantitative determination of ammonia concentrations.

Chemical Reagent

The compound serves as an important reagent in qualitative analysis and chemical testing. Its ability to form complexes with various substances makes it valuable for identifying specific compounds in solution.

Materials Science

The thermochromic properties of potassium mercuric iodide make it potentially useful in temperature-sensitive applications. These might include temperature indicators or specialized coating technologies that change color in response to thermal variations.

Comparison with Related Compounds

Potassium mercuric iodide shares similarities with several other mercury-containing compounds while maintaining distinct characteristics.

Related Mercury Compounds

Mercury compounds with similar chemical properties include:

Compound Name	Chemical Formula	Relationship to Potassium Mercuric Iodide
Mercury(II) Iodide	HgI₂	Precursor in potassium mercuric iodide synthesis
Potassium Iodide	KI	Precursor in potassium mercuric iodide synthesis
Potassium Triiodidomercurate Monohydrate	K[HgI₃]·H₂O	Related complex with different stoichiometry
Mercury(II) Potassium Iodide Solution	K₂HgI₄ (aq)	Liquid form of potassium mercuric iodide

Distinctive Properties

What distinguishes potassium mercuric iodide from these related compounds is its unique combination of:

• High water solubility

• Thermochromic behavior

• Complex-forming ability in solution

• Specific reactivity with ammonia and other nitrogen compounds